Cas no 28734-86-3 (Cinnoline,3,4,5,6,7,8-hexafluoro-)

• Product Name: Cinnoline,3,4,5,6,7,8-hexafluoro-
• CAS No: 28734-86-3
• MF: C₈F₆N₂
• MW: 238.089422225952
• CID: 274496
• PubChem ID: 141430
• Update Time: 2025-04-19

Cinnoline,3,4,5,6,7,8-hexafluoro- Chemical and Physical Properties

Names and Identifiers

• Cinnoline,3,4,5,6,7,8-hexafluoro-
• 3,4,5,6,7,8-hexafluorocinnoline
• Cinnoline,hexafluoro-
• DTXSID60182891
• 28734-86-3

• Inchi： 1S/C8F6N2/c9-2-1-3(10)8(14)16-15-7(1)6(13)5(12)4(2)11
• InChI Key： KYOYNCNXYGPSAO-UHFFFAOYSA-N
• SMILES： FC1=C(C(=C(C2=C1C(=C(N=N2)F)F)F)F)F

Computed Properties

• Exact Mass: 237.9966
• Monoisotopic Mass: 237.997
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.76
• Boiling Point: 278.4°Cat760mmHg
• Flash Point: 122.2°C
• Refractive Index: 1.506
• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Cinnolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Cinnolines